Cas no 899709-49-0 (1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde)

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis and pharmaceutical research. Its pyrazole core and aldehyde functionality make it valuable for constructing complex molecules, particularly in the development of bioactive compounds and agrochemicals. The butyl and methyl substituents enhance its solubility in organic solvents, facilitating reactions such as condensations and nucleophilic additions. This compound exhibits stability under standard conditions, ensuring reliable performance in multi-step synthetic processes. Its well-defined structure and reactivity profile make it a preferred choice for researchers seeking precise functionalization in medicinal chemistry and material science applications.

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde structure

899709-49-0 structure

Product Name:1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde

CAS No:899709-49-0

MF:C₉H₁₄N₂O

MW:166.220262050629

CID:2128696

PubChem ID:3131815

Update Time:2025-06-27

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde
- 1-butyl-3-methylpyrazole-4-carbaldehyde
- SBB009666
- ST50253082
- 1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
- AKOS000301553
- CS-0297683
- 899709-49-0
- DB-363494
- EN300-1461176
- MDL： MFCD06805436
- Inchi： 1S/C9H14N2O/c1-3-4-5-11-6-9(7-12)8(2)10-11/h6-7H,3-5H2,1-2H3
- InChI Key： LLKWRJLYBFSPEL-UHFFFAOYSA-N
- SMILES： O=CC1C(C)=NN(C=1)CCCC

Computed Properties

Exact Mass: 166.110613074g/mol
Monoisotopic Mass: 166.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.9
XLogP3: 1.3

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019614-500mg	1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde	899709-49-0		500mg	3055.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019614-500mg	1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde	899709-49-0		500mg	3055CNY	2021-05-07
Chemenu	CM376138-1g	1-butyl-3-methyl-1H-pyrazole-4-carbaldehyde	899709-49-0	95%+	1g	$326	2023-01-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ1489-1G	1-butyl-3-methyl-1H-pyrazole-4-carbaldehyde	899709-49-0	95%	1g	￥ 1,841.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ1489-5G	1-butyl-3-methyl-1H-pyrazole-4-carbaldehyde	899709-49-0	95%	5g	￥ 5,524.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ1489-10G	1-butyl-3-methyl-1H-pyrazole-4-carbaldehyde	899709-49-0	95%	10g	￥ 8,276.00	2023-04-13
Enamine	EN300-1461176-0.05g	1-butyl-3-methyl-1H-pyrazole-4-carbaldehyde	899709-49-0		0.05g	$612.0	2023-05-23
Enamine	EN300-1461176-0.1g	1-butyl-3-methyl-1H-pyrazole-4-carbaldehyde	899709-49-0		0.1g	$640.0	2023-05-23
Enamine	EN300-1461176-0.25g	1-butyl-3-methyl-1H-pyrazole-4-carbaldehyde	899709-49-0		0.25g	$670.0	2023-05-23
Enamine	EN300-1461176-0.5g	1-butyl-3-methyl-1H-pyrazole-4-carbaldehyde	899709-49-0		0.5g	$699.0	2023-05-23